Daturabietatriene
Overview
Description
Daturabietatriene is a natural product found in Larix kaempferi, Pinus yunnanensis, and Pinus luchuensis . It is an organic compound that belongs to the tropane alkaloid family.
Synthesis Analysis
Daturabietatriene has been synthesized using lithium aluminium tetrahydride in tetrahydrofuran at 20°C for 12 hours . The product name is Daturabietatriene with a CAS Number of 65894-41-9 and a molecular formula of C20H30O2 .
Molecular Structure Analysis
The molecular formula of Daturabietatriene is C20H30O2 . The molecular weight is 302.5 g/mol . The InChI is 1S/C20H30O2/c1-18(2,22)15-7-8-16-14(12-15)6-9-17-19(3,13-21)10-5-11-20(16,17)4/h7-8,12,17,21-22H,5-6,9-11,13H2,1-4H3/t17-,19-,20+/m0/s1 . The Canonical SMILES is CC1(CCCC2(C1CCC3=C2C=CC(=C3)C©©O)C)CO .
Physical And Chemical Properties Analysis
Daturabietatriene has a molecular weight of 302.5 g/mol . Its molecular formula is C20H30O2 . The XLogP3-AA is 4.2 . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . The rotatable bond count is 2 . The exact mass is 302.224580195 g/mol . The monoisotopic mass is also 302.224580195 g/mol . The topological polar surface area is 40.5 Ų . The heavy atom count is 22 .
Scientific Research Applications
Pharmacognosy and Traditional Medicine
Daturabietatriene has been isolated from the steam bark of Datura metel Linn, a plant known for its medicinal properties . In traditional medicine, compounds from Datura are used for their anticholinergic properties, which can treat asthma, muscle spasms, and as an analgesic during surgery or bone-setting sessions.
Acetylcholinesterase Inhibition
Research indicates that Daturabietatriene may have potential as an acetylcholinesterase inhibitor . This enzyme inhibition is crucial in treating neurodegenerative diseases like Alzheimer’s, as it can increase acetylcholine levels in the brain, thereby improving nerve impulse transmission.
Molecular Docking Studies
Molecular docking studies of Daturabietatriene suggest its binding affinity at the active site of acetylcholinesterase, which is compared to donepezil, a medication used to treat the symptoms of Alzheimer’s disease . This implies its potential application in drug design and discovery.
Safety and Hazards
Daturabietatriene should be handled with care to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye . Personal protective equipment should be used, including chemical impermeable gloves . Adequate ventilation should be ensured, and all sources of ignition should be removed . In case of accidental release, measures should be taken to prevent further spillage or leakage . If inhaled or ingested, immediate medical attention is required .
Mechanism of Action
Target of Action
Daturabietatriene is a natural product derived from Pinus yunnanensis
Mode of Action
The mode of action of Daturabietatriene is currently unknown due to the lack of scientific studies on this specific compound
Pharmacokinetics
Understanding these properties is crucial as they impact the bioavailability of the compound, determining how much of the compound reaches the site of action .
properties
IUPAC Name |
2-[(4bS,8R,8aR)-8-(hydroxymethyl)-4b,8-dimethyl-5,6,7,8a,9,10-hexahydrophenanthren-2-yl]propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30O2/c1-18(2,22)15-7-8-16-14(12-15)6-9-17-19(3,13-21)10-5-11-20(16,17)4/h7-8,12,17,21-22H,5-6,9-11,13H2,1-4H3/t17-,19-,20+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKCPLBHSZGVMNG-YSIASYRMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1(CCC[C@]2([C@H]1CCC3=C2C=CC(=C3)C(C)(C)O)C)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Daturabietatriene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the chemical structure of daturabietatriene and how was it elucidated?
A1: Daturabietatriene is a tricyclic diterpene with the chemical name 15,18-dihydroxyabietatriene. Its structure was determined using a combination of spectral data analyses, including techniques like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), and chemical reactions []. While the paper doesn't provide the exact spectroscopic data, it indicates that these analyses played a crucial role in confirming the compound's identity.
Q2: What other compounds were found alongside daturabietatriene in Datura metel Linn.?
A2: In addition to daturabietatriene, the researchers identified three other compounds in the steam bark of Datura metel Linn. These include:
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